Cas no 2137533-95-8 (4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole
• CAS No: 2137533-95-8
• MF: C₁₁H₈F₄N₂
• MW: 244.188236236572
• CID: 5609000
• PubChem ID: 165873675
• Update Time: 2025-05-23

4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137533-95-8
• EN300-840916
• 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole

• Inchi： 1S/C11H8F4N2/c1-17-5-7(11(14)15)10(16-17)6-2-3-8(12)9(13)4-6/h2-5,11H,1H3
• SMILES： FC(C1=CN(C)N=C1C1C=CC(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 244.06236091g/mol
• Monoisotopic Mass: 244.06236091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole

Introduction to 4-(Difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2137533-95-8)

4-(Difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2137533-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of difluoromethyl and difluorophenyl groups in its structure adds to its complexity and enhances its pharmacological profile.

The synthesis of 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole has been extensively studied in recent years. One of the most efficient methods involves the reaction of 3,4-difluoroacetophenone with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate difluoromethylating agent. This synthetic route not only provides high yields but also allows for easy modification of the compound's structure, making it a valuable starting point for further derivatization and optimization.

In terms of its biological activity, 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole has shown promising results in various preclinical studies. Research has demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound exhibits significant analgesic properties, making it a potential candidate for the development of new pain management therapies.

One of the key areas of interest in the study of 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole is its potential as an antiviral agent. Recent studies have shown that this compound can effectively inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve interference with viral entry and replication processes, which could make it a valuable addition to the arsenal of antiviral drugs.

The pharmacokinetic properties of 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole have also been investigated. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it shows low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In addition to its therapeutic applications, 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole has been explored for its potential use as a chemical probe in biological research. Its unique structure and functional groups make it an excellent tool for studying protein-ligand interactions and elucidating the mechanisms of various biological processes. This aspect has led to its use in high-throughput screening assays and other biochemical studies.

The environmental impact of 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole is another important consideration. While there is limited data available on this topic, initial studies suggest that it has a low environmental risk profile. However, ongoing research is necessary to fully understand its long-term effects on ecosystems and human health.

In conclusion, 4-(difluoromethyl)-3-(3,4-difluorophenyl)-1-methyl-1H-pyrazole (CAS No. 2137533-95-8) is a promising compound with a wide range of potential applications in medicinal chemistry and biological research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, biological activity, and environmental impact will undoubtedly contribute to our understanding of this fascinating molecule and pave the way for new advancements in drug discovery and development.